Cas no 67651-47-2 (azepane-1-carboxamide)

Azepane-1-carboxamide is a heterocyclic organic compound featuring a seven-membered azepane ring with a carboxamide functional group. This structure imparts versatility in synthetic chemistry, particularly in pharmaceutical and agrochemical applications, where it serves as a key intermediate or scaffold. The compound's rigid yet flexible ring system enhances binding affinity in molecular interactions, making it valuable for drug discovery. Its carboxamide moiety further allows for derivatization, enabling the introduction of diverse substituents to modulate physicochemical properties. Azepane-1-carboxamide is often utilized in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its balanced lipophilicity and hydrogen-bonding capacity. Proper handling and storage under inert conditions are recommended to maintain stability.

azepane-1-carboxamide structure

Product Name:azepane-1-carboxamide

CAS No:67651-47-2

MF:C₇H₁₄N₂O

MW:142.198861598969

CID:530022

PubChem ID:3715203

Update Time:2025-05-28

azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1H-Azepine-1-carboxamide,hexahydro-
- 1H-Azepine-1-carboxamide,hexahydro-(9CI)
- azepane-1-carboxamide
- AZEPANE-1-CARBOXYLIC ACID AMIDE
- AC1MVXPH
- AC1Q4ZTI
- CTK8F7888
- Hexahydro-azepin-1-carbamid
- hexahydro-azepine-1-carboxamide
- N,N-hexamethyleneurea
- SureCN2778162
- DTXSID50395418
- Z56912098
- 67651-47-2
- AKOS000122470
- EN300-05831
- SCHEMBL2778162
- G19621
- Inchi： 1S/C7H14N2O/c8-7(10)9-5-3-1-2-4-6-9/h1-6H2,(H2,8,10)
- InChI Key： YQRJTOFQAJAHEN-UHFFFAOYSA-N
- SMILES： O=C(N)N1CCCCCC1

Computed Properties

Exact Mass: 142.11072
Monoisotopic Mass: 142.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.3Å²

Experimental Properties

Density: 1.063
Boiling Point: 246.7°Cat760mmHg
Flash Point: 103°C
Refractive Index: 1.5
PSA: 46.33

azepane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-278713-1 g	Azepane-1-carboxylic acid amide,	67651-47-2		1g	￥2,512.00	2023-07-11
eNovation Chemicals LLC	Y1247325-100mg	1H-Azepine-1-carboxamide,hexahydro-(9CI)	67651-47-2	98%	100mg	$420	2024-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN15132-1G	azepane-1-carboxamide	67651-47-2	95%	1g	￥ 1,471.00	2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN15132-5G	azepane-1-carboxamide	67651-47-2	95%	5g	￥ 4,507.00	2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN15132-10G	azepane-1-carboxamide	67651-47-2	95%	10g	￥ 6,692.00	2023-03-14
Enamine	EN300-05831-0.05g	azepane-1-carboxamide	67651-47-2	95%	0.05g	$50.0	2023-10-28
Enamine	EN300-05831-0.1g	azepane-1-carboxamide	67651-47-2	95%	0.1g	$77.0	2023-10-28
Enamine	EN300-05831-0.25g	azepane-1-carboxamide	67651-47-2	95%	0.25g	$110.0	2023-10-28
Enamine	EN300-05831-0.5g	azepane-1-carboxamide	67651-47-2	95%	0.5g	$209.0	2023-10-28
Enamine	EN300-05831-1.0g	azepane-1-carboxamide	67651-47-2	95%	1g	$299.0	2023-05-03